![molecular formula C19H21N3OS2 B3477474 2-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio]-N-(2-isopropylphenyl)acetamide](/img/structure/B3477474.png)
2-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio]-N-(2-isopropylphenyl)acetamide
Description
The compound “2-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio]-N-(2-isopropylphenyl)acetamide” is a derivative of thieno[2,3-d]pyrimidin-4-yl, which is a heterocyclic compound . The molecular formula of the compound is C16H16N4O3S3 and it has a molecular weight of 408.5 g/mol .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 3-amino-2-mercapto-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one was synthesized from 2-amino-3-carbethoxy-4,5-dimethyl thiophene . This could potentially be a starting point for the synthesis of the compound .Molecular Structure Analysis
The compound contains a thieno[2,3-d]pyrimidin-4-yl moiety, which is a bicyclic structure consisting of a thiophene ring fused with a pyrimidine ring . The compound also contains an acetamide group attached to the thiophene ring via a sulfur atom .Chemical Reactions Analysis
While specific chemical reactions involving this compound have not been reported, similar compounds have been investigated for their analgesic, anti-inflammatory, and antibacterial activities . These compounds were synthesized by reacting 3-amino-2-mercapto-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one with different aldehydes and ketones .Physical and Chemical Properties Analysis
The compound has a molecular weight of 408.5 g/mol and a computed XLogP3-AA value of 2.6, which suggests its lipophilicity . It has 2 hydrogen bond donors and 8 hydrogen bond acceptors . The compound’s topological polar surface area is 177 Ų, indicating the size of the molecule that can be polar .Future Directions
The compound and its derivatives could be further investigated for their potential therapeutic effects. Given the reported anticancer activity of similar compounds , this compound could be explored as a potential anticancer agent. Additionally, its analgesic and anti-inflammatory properties could also be studied .
Properties
IUPAC Name |
2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-N-(2-propan-2-ylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3OS2/c1-11(2)14-7-5-6-8-15(14)22-16(23)9-24-18-17-12(3)13(4)25-19(17)21-10-20-18/h5-8,10-11H,9H2,1-4H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDBYPAOVJHCCPR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=NC=N2)SCC(=O)NC3=CC=CC=C3C(C)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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